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Introduction

Solvent Green 1, also known by its synonyms Malachite Green, Basic Green 4, Aniline Green,
China Green, and Victoria Green B, is a cationic triarylmethane dye. While traditionally utilized
in microbiology for procedures such as endospore staining and as a counterstain in histology,
its application extends to fluorescence microscopy of mammalian cells.[1][2] Its cationic nature
facilitates binding to negatively charged cellular components, including nucleic acids within the
nucleus and mitochondria. Recent findings have also highlighted its properties as a water-
soluble, near-infrared luminogen with aggregation-induced emission characteristics, making it
suitable for imaging the nucleus in living cells.[3]

This document provides a comprehensive guide for the use of Solvent Green 1 in staining
fixed cells for fluorescence microscopy. Adherence to the detailed protocols is crucial for
achieving optimal and reproducible results.

Data Presentation

The following table summarizes the key quantitative data for the application of Solvent Green
1 in fixed-cell staining.
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Property Value Reference
Malachite Green, Basic Green

Synonyms 4, Aniline Green, China Green,
Victoria Green B

Molecular Weight ~364.91 g/mol

Excitation Maximum ~614-628 nm

Emission Maximum ~680 nm

Recommended Fixative

4% Paraformaldehyde (PFA) in
PBS

Working Concentration

1-5 pM in PBS

Incubation Time

10-15 minutes at room

temperature

Solubility

Water, Ethanol

Experimental Protocols

This section details the step-by-step methodology for staining formaldehyde-fixed cells with

Solvent Green 1.

Materials

Solvent Green 1 (Malachite Green) stock solution (1 mM in distilled water)

Phosphate-Buffered Saline (PBS), pH 7.4

4% Paraformaldehyde (PFA) in PBS

Cells cultured on coverslips or in imaging plates

Mounting medium

Fluorescence microscope with appropriate filter sets (e.g., for Cy5 or similar far-red dyes)
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Protocol for Staining Fixed Cells

Cell Fixation:

[e]

Aspirate the cell culture medium.

o

Wash the cells once with PBS.

[¢]

Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room
temperature.

Wash the cells three times with PBS for 5 minutes each.

[¢]

Staining:

o Prepare a working solution of Solvent Green 1 by diluting the 1 mM stock solution to a
final concentration of 1-5 uM in PBS.

o Incubate the fixed cells with the Solvent Green 1 working solution for 10-15 minutes at
room temperature, ensuring protection from light.

Washing:

o Aspirate the staining solution.

o Wash the cells three times with PBS for 5 minutes each, continuing to protect from light.
Mounting:

o Mount the coverslips onto microscope slides using an appropriate mounting medium.
Imaging:

o Image the stained cells using a fluorescence microscope.

o Use an excitation wavelength of approximately 620 nm and collect the emission signal at
around 680 nm.[4]
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Visualizations

Experimental Workflow for Fixed Cell Staining

Caption: Workflow for staining fixed cells with Solvent Green 1.
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Conceptual Staining Mechanism

Fixed Cell

Negatively Charged
Electrostatic Nucleus (DNA, RNA)
Interaction_ - :

———— - L 4
Solvent Green 1 . Electrostatic -
(Cationic Dye) SN Interaction -~ ____--=~

Click to download full resolution via product page

Mitochondria | Negatively Charged Cytoplasm

Caption: Binding of cationic Solvent Green 1 to anionic cell components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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